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delta(Sup5)-Cholestenone delta(Sup5)-Cholestenone Cholest-5-en-3-one is a 3-oxo Delta(5)-steroid that is cholesterol in which the alcoholic hydroxy group has been oxidised to the corresponding ketone. It has a role as a metabolite. It is a 3-oxo-Delta(5)-steroid and a cholestanoid.
Brand Name: Vulcanchem
CAS No.: 601-54-7
VCID: VC0023449
InChI: InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,22-25H,6-8,10-17H2,1-5H3
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol

delta(Sup5)-Cholestenone

CAS No.: 601-54-7

Reference Standards

VCID: VC0023449

Molecular Formula: C27H44O

Molecular Weight: 384.6 g/mol

delta(Sup5)-Cholestenone - 601-54-7

CAS No. 601-54-7
Product Name delta(Sup5)-Cholestenone
Molecular Formula C27H44O
Molecular Weight 384.6 g/mol
IUPAC Name 10,13-dimethyl-17-(6-methylheptan-2-yl)-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,22-25H,6-8,10-17H2,1-5H3
Standard InChIKey GGCLNOIGPMGLDB-GYKMGIIDSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=O)C4)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C
Description Cholest-5-en-3-one is a 3-oxo Delta(5)-steroid that is cholesterol in which the alcoholic hydroxy group has been oxidised to the corresponding ketone. It has a role as a metabolite. It is a 3-oxo-Delta(5)-steroid and a cholestanoid.
Synonyms Cholest-5-en-3-one; ∆5-Cholesten-3-one;3-Oxocholest-5-ene; 5-Cholestenone; NSC 118979;
PubChem Compound 11754
Last Modified Nov 11 2021
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